Cas no 2228489-61-8 (1-(5-methylpyrazin-2-yl)methylcyclopropan-1-ol)

• Product Name: 1-(5-methylpyrazin-2-yl)methylcyclopropan-1-ol
• CAS No: 2228489-61-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6035610
• PubChem ID: 165974652
• Update Time: 2025-10-05

1-(5-methylpyrazin-2-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylpyrazin-2-yl)methylcyclopropan-1-ol
• 1-[(5-methylpyrazin-2-yl)methyl]cyclopropan-1-ol
• EN300-1822122
• 2228489-61-8

• Inchi： 1S/C9H12N2O/c1-7-5-11-8(6-10-7)4-9(12)2-3-9/h5-6,12H,2-4H2,1H3
• InChI Key： IIWITNOVPGEWIP-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC(C)=CN=2)CC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų

Additional information on 1-(5-methylpyrazin-2-yl)methylcyclopropan-1-ol

Compound CAS No 2228489-61-8: 1-(5-Methylpyrazin-2-yl)methylcyclopropan-1-ol

The compound with CAS No 2228489-61-8, known as 1-(5-methylpyrazin-2-yl)methylcyclopropan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyrazine derivative. The cyclopropane moiety is known for its high ring strain and reactivity, while the pyrazine ring introduces aromaticity and potential for hydrogen bonding. The 5-methyl substituent further modulates the electronic properties of the molecule, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 1-(5-methylpyrazin-2-yl)methylcyclopropan-1-ol in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting. The molecule's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing molecules with high affinity and selectivity towards specific biological targets. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its potential in the development of anti-cancer therapies.

In addition to its pharmacological applications, 1-(5-methylpyrazin-2-yl)methylcyclopropan-1-ol has also been investigated for its role in materials science. The compound's unique electronic properties make it a promising candidate for use in organic electronics. Recent research has focused on its ability to act as a semiconductor material in organic field-effect transistors (OFETs). A team of scientists from the University of California reported that incorporating this compound into OFETs significantly enhances device performance, including charge carrier mobility and stability. These findings underscore its potential in advancing next-generation electronic devices.

The synthesis of 1-(5-methylpyrazin-2-yl)methylcyclopropan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in its synthesis is the formation of the cyclopropane ring, which is typically achieved through [2+1] cycloaddition reactions or other strain-inducing processes. The introduction of the pyrazine ring and the methyl substituent requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound, aiming to reduce environmental impact while maintaining efficiency.

From an environmental perspective, 1-(5-methylpyrazin-2-yl)methylcyclopropan-1 ol has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is favorable for its use in applications where environmental safety is a concern. However, further studies are needed to fully understand its long-term ecological impact and to optimize its design for reduced toxicity.

Looking ahead, the versatility of CAS No 2228489 61 8 positions it as a valuable tool in various scientific disciplines. Its unique combination of structural features makes it an attractive candidate for further research and development. As advancements in synthetic methods and computational modeling continue to evolve, it is likely that new applications for this compound will emerge, contributing to breakthroughs in medicine, electronics, and beyond.